Cas no 2313365-74-9 (Methanone, (5-chlorofuro[2,3-c]pyridin-2-yl)(2,6-difluoro-3,5-dimethoxyphenyl)-)

• Product Name: Methanone, (5-chlorofuro[2,3-c]pyridin-2-yl)(2,6-difluoro-3,5-dimethoxyphenyl)-
• CAS No: 2313365-74-9
• MF: C₁₆H₁₀ClF₂NO₄
• MW: 353.704710483551
• CID: 5434331
• Update Time: 2025-06-08

Methanone, (5-chlorofuro[2,3-c]pyridin-2-yl)(2,6-difluoro-3,5-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (5-chlorofuro[2,3-c]pyridin-2-yl)(2,6-difluoro-3,5-dimethoxyphenyl)-

• Inchi： 1S/C16H10ClF2NO4/c1-22-8-5-9(23-2)15(19)13(14(8)18)16(21)10-3-7-4-12(17)20-6-11(7)24-10/h3-6H,1-2H3
• InChI Key： PHKRQXMEPHVDDR-UHFFFAOYSA-N
• SMILES： C(C1OC2=C(C=1)C=C(Cl)N=C2)(C1=C(F)C(OC)=CC(OC)=C1F)=O

Additional information on Methanone, (5-chlorofuro[2,3-c]pyridin-2-yl)(2,6-difluoro-3,5-dimethoxyphenyl)-

Methanone, (5-chlorofuro[2,3-c]pyridin-2-yl)(2,6-difluoro-3,5-dimethoxyphenyl)- (CAS No. 2313365-74-9): An Overview of a Promising Compound in Medicinal Chemistry

Methanone, (5-chlorofuro[2,3-c]pyridin-2-yl)(2,6-difluoro-3,5-dimethoxyphenyl)- (CAS No. 2313365-74-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of furo[2,3-c]pyridine derivatives, which are known for their diverse biological activities and pharmacological properties.

The chemical structure of Methanone, (5-chlorofuro[2,3-c]pyridin-2-yl)(2,6-difluoro-3,5-dimethoxyphenyl)- is characterized by a furo[2,3-c]pyridine core linked to a 2,6-difluoro-3,5-dimethoxyphenyl moiety through a methanone bridge. The presence of the chloro substituent on the furo[2,3-c]pyridine ring and the difluoro and dimethoxy groups on the phenyl ring contribute to its distinct chemical and biological properties.

Recent studies have highlighted the potential of Methanone, (5-chlorofuro[2,3-c]pyridin-2-yl)(2,6-difluoro-3,5-dimethoxyphenyl)- in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.

In addition to its neuroprotective properties, Methanone, (5-chlorofuro[2,3-c]pyridin-2-yl)(2,6-difluoro-3,5-dimethoxyphenyl)- has also been investigated for its anti-inflammatory and anti-cancer activities. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in cellular models. Furthermore, preliminary data suggest that this compound may have selective cytotoxic effects on cancer cells while sparing normal cells.

The pharmacokinetic profile of Methanone, (5-chlorofuro[2,3-c]pyridin-2-yl)(2,6-difluoro-3,5-dimethoxyphenyl)- is another important aspect that has been explored in recent research. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is well-absorbed orally and has a reasonable half-life in vivo, making it a suitable candidate for further development as a therapeutic agent.

To further understand the mechanism of action of Methanone, (5-chlorofuro[2,3-c]pyridin-2-yl)(2,6-difluoro-3,5-dimethoxyphenyl)-, researchers have conducted extensive molecular docking studies. These studies have revealed that the compound binds to specific protein targets involved in neuroprotection and inflammation. For example, it has been shown to interact with key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the inflammatory response.

Moreover, the safety profile of Methanone, (5-chlorofuro[2,3-c]pyridin-2-yl)(2,6-difluoro-3,5-dimethoxyphenyl)- has been evaluated in preclinical studies. Toxicity assessments have indicated that it is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. This favorable safety profile supports its potential for clinical translation.

In conclusion, Methanone, (5-chlorofuro[2,3-c]pyridin-2-yl)(2,6-difluoro-3,5-dimethoxyphenyl)- (CAS No. 2313365-74-9) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the field of medicinal chemistry. As ongoing studies continue to elucidate its mechanisms of action and optimize its therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.